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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzofuran
CAS No.: 30335-67-2
Cat. No.: B1620301
Get Quote
. J

Compound Profile & Strategic Value

5-Bromo-2-nitrobenzofuran represents a "Janus-faced" scaffold in medicinal chemistry,
offering two distinct and orthogonal reactive handles: a nucleophilic-susceptible "warhead" (the
2-nitrofuran core) and an electrophilic cross-coupling handle (the 5-bromo substituent).[1]

While simple benzofurans are ubiquitous in natural products, the 2-nitro derivative is a potent
electrophile.[1] It serves as a masked 2-aminobenzofuran (which is notoriously unstable) and a
Michael acceptor capable of rapid diversification via "click-like" chemistry with thiols and
amines.[1]

Key Technical Specifications
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Property Specification

IUPAC Name 5-Bromo-2-nitro-1-benzofuran

Molecular Formula

Molecular Weight 242.03 g/mol

C5-Br: Suzuki/Buchwald coupling handle.C2-
Key Functionality NOz2: Electrophilic trigger; Precursor to 2-amino
core.[1][2][3]

2-8°C, inert atmosphere (Argon). Light sensitive.

[1]

Storage

Synthesis of the Core Scaffold

Directive: Do not attempt direct nitration of 5-bromobenzofuran using standard mixed acid
conditions (

). This often leads to oxidative ring opening or inseparable mixtures of 2- and 3-nitro isomers.

[1]

Recommended Protocol: The cyclocondensation of 5-bromosalicylaldehyde with
bromonitromethane is the industry-standard method for regio-controlled synthesis.[1]

Protocol A: Cyclocondensation via Bromonitromethane

This reaction proceeds via an initial SN2 alkylation of the phenoxide, followed by an
intramolecular Henry-type condensation and dehydration.[1]

Reagents:

o 5-Bromosalicylaldehyde (1.0 eq)[1]

o Bromonitromethane (1.2 eq) [Warning: Lachrymator, potentially explosive][1]
o Potassium Carbonate (

, anhydrous, 2.5 eq)
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Solvent: Acetone or DMF (Dry)[1]

Step-by-Step Methodology:

Activation: Charge a flame-dried round-bottom flask with 5-bromosalicylaldehyde (10 mmol)
and anhydrous acetone (50 mL). Add

(25 mmol) and stir at room temperature for 15 minutes to generate the phenoxide anion
(yellow/orange color change).

Addition: Cool the suspension to 0°C. Add bromonitromethane (12 mmol) dropwise over 10
minutes. Critical: Exothermic reaction; control temperature to prevent runaway.[1]

Cyclization: Allow the mixture to warm to room temperature, then reflux for 4—6 hours.
Monitor by TLC (Eluent: 20% EtOAc/Hexanes).[1] The aldehyde spot (

) should disappear, replaced by the less polar nitrobenzofuran (

).[1]

Workup: Remove solvent in vacuo. Resuspend residue in water (100 mL) and extract with
DCM (

mL).[1] Wash combined organics with brine, dry over
, and concentrate.[1][4]

Purification: Recrystallize from Ethanol/Hexanes or purify via flash chromatography (Silica
gel, 0-10% EtOAc in Hexanes).

o Yield Expectation: 65—75%]1]

o Appearance: Yellow needles.[1]

Divergent Functionalization Protocols

The utility of 5-bromo-2-nitrobenzofuran lies in its ability to undergo orthogonal

functionalization.[1] The order of operations is critical: Cross-coupling (C5) typically precedes

Nitro-group manipulation (C2) to avoid catalyst poisoning by free amines or thiols.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.chemicalbook.com/synthesis/5-bromoacetyl-2-hydroxybenzaldehyde.htm
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.benchchem.com/product/b1620301/docs?utm_src=pdf-body#application-note-5-bromo-2-nitrobenzofuran-as-a-divergent-intermediate
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.scribd.com/document/902470965/Preparation-of-5-Nitrosalicylaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow Visualization

Divergent Synthesis Workflow

Product A: Product B:

5-Aryl-2-nitrobenzofuran ————————® 2-Amino-5-arylbenzofuran
; (Trapped as Amide)
i 5-Bromo-2-nitrobenzofuran
5-Bromosalicylaldehyde (The Scaffold)
\ Product C:
S-Functionalized

Polyheterocycle

Click to download full resolution via product page

Caption: Divergent synthesis workflow showing the construction of the core scaffold and its
subsequent bifurcation into cross-coupling (Path 1) or nucleophilic functionalization (Path 2).

Protocol B: C5-Suzuki Cross-Coupling

Challenge: The nitro group can poison active Pd(0) species if the catalyst load is too low or if
reducing conditions are too harsh.[1] Solution: Use a phosphine-rich catalyst system and mild
base.[1]

Setup: In a microwave vial, combine 5-bromo-2-nitrobenzofuran (1.0 eq), Aryl boronic acid
(1.5 eq), and

(5 mol%).

e Solvent System: Add Toluene:Ethanol:Water (4:1:1 ratio).[1] The ethanol is crucial for
solubility of the boronic acid.[1]

e Base: Add

(2 M aqueous solution, 3.0 eq).

» Reaction: Degas with Argon for 5 minutes. Seal and heat to 90°C (oil bath) or 100°C
(Microwave) for 1-2 hours.
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» Note: If the substrate is sterically hindered, switch catalyst to Pd(dppf)Clz or Pd-SPhos G3.
[1]

Protocol C: Thiol-Triggered Dearomatization (The
"Hidden" Reactivity)

2-Nitrobenzofurans are excellent Michael acceptors.[1] Reaction with thiols does not typically
yield simple substitution products but triggers a dearomative cascade, often leading to complex
fused ring systems (e.g., thiochromeno-fused benzofurans).[1]

Reagents:

¢ 5-Bromo-2-nitrobenzofuran (1.0 eq)[1]

e 2-Mercaptobenzaldehyde (1.2 eq) [for fused system] or Alkyl Thiol [for addition][1]
o DABCO (0.2 eq) or Triethylamine (1.0 eq)[1]

Mechanism:

e Thiol attacks C3 (Michael addition).[1]

e The resulting nitronate intermediate undergoes intramolecular Henry reaction (if aldehyde is
present) or protonation.[1]

o Application: This is a primary mechanism for the antimicrobial activity of these compounds
(covalent inhibition of thiol-containing enzymes).[1]

Safety & Handling (Critical)

» Energetic Profile: Nitrobenzofurans have high nitrogen/oxygen content.[1] While 5-bromo-2-
nitrobenzofuran is generally stable, bromonitromethane (precursor) is shock-sensitive and
a severe lachrymator.[1] Use blast shields during the synthesis step.[1]

o Dermatology: Both the precursor (salicylaldehyde) and the product are potent skin irritants
and sensitizers.[1] Double-gloving (Nitrile) is mandatory.[1]
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o Waste: Aqueous waste from the synthesis contains nitro-organics; do not dispose of down
the drain.[1] Segregate for high-BTU incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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